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Application Notes and Protocols for 8-
Bromooctanoic Acid

Chemical Profile and Properties

8-Bromooctanoic acid is a halogenated fatty acid that serves as a versatile building block in organic

synthesis and materials science. Its structure, featuring a bromine atom at the terminal carbon of an eight-

carbon chain, makes it particularly valuable for chain extension and polymer functionalization through

various coupling reactions [1] [2].

The table below summarizes the key physicochemical properties of 8-Bromooctanoic acid:

Table 1: Physicochemical properties of 8-Bromooctanoic acid

Property Value/Specification Reference

CAS Number 17696-11-6 [1] [2] [3]

Molecular Formula C₈H₁₅BrO₂ [1] [3]
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Property Value/Specification Reference

Molecular Weight 223.11 g/mol [3]

Assay (Purity) ≥97% [1]

Melting Point 35-37 °C [1]

Boiling Point 147-150 °C at 2 mmHg [1]

Experimental Protocols

Protocol 1: Synthesis of 8-Mercaptooctanoic Acid from 8-
Bromooctanoic Acid

This protocol describes the conversion of 8-Bromooctanoic acid to 8-mercaptooctanoic acid, a key

intermediate in the biosynthesis of lipoic acid and for creating thiol-functionalized surfaces or polymers [1].

Materials:

8-Bromooctanoic acid (1.0 eq)
Thiourea (1.1 eq)

Sodium hydroxide (NaOH, 2.5 eq)
Hydrochloric acid (HCl) for acidification

Ethanol or methanol as solvent

Procedure:

Thiourea Complex Formation: Dissolve 8-Bromooctanoic acid (e.g., 10 g, 44.8 mmol) in absolute

ethanol (100 mL) in a round-bottom flask equipped with a reflux condenser. Add thiourea (3.75 g, 49.3
mmol) and heat the mixture under reflux for 4-6 hours. The formation of an isothiouronium salt is

expected.
Hydrolysis to Thiol: Cool the reaction mixture to room temperature. Add an aqueous NaOH solution

(2.5 M, 45 mL) carefully and reflux for an additional 2 hours to hydrolyze the salt.
Acidification and Isolation: Cool the mixture and carefully acidify to pH ~2-3 using concentrated

HCl, which will release the free thiol. Extract the product using dichloromethane (3 × 50 mL).
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Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure. The crude 8-mercaptooctanoic acid can be purified by
recrystallization or column chromatography.

Protocol 2: Conjugation with Oligonucleotides (TFOs)

This method outlines how 8-Bromooctanoic acid can be used as a crosslinker to attach triple helix-forming

oligonucleotides (TFOs) to various inhibitors or reporter molecules [1].

Materials:

8-Bromooctanoic acid
Amino-modified oligonucleotide (TFO)

N,N'-Dicyclohexylcarbodiimide (DCC) or other coupling reagents
Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Purification columns or HPLC system

Procedure:

Activation: Activate the carboxylic acid group of 8-Bromooctanoic acid by dissolving it in anhydrous
DMF and adding DCC (1.1 eq). Stir the mixture at 0°C for 30 minutes, then at room temperature for 1-

2 hours. Precipitated dicyclohexylurea (DCU) can be removed by filtration.
Conjugation: Add the activated acid solution dropwise to a solution of the amino-modified TFO in an

appropriate buffer (e.g., 0.1 M carbonate buffer, pH 9.0). Maintain the reaction pH between 8.5 and
9.5.

Reaction Monitoring: Allow the reaction to proceed for 12-24 hours at 4°C with gentle stirring.
Monitor the conjugation efficiency by analytical HPLC.

Purification: Purify the conjugate using reversed-phase HPLC or size-exclusion chromatography to
separate the modified oligonucleotide from unreacted starting materials.

Graphviz Workflow Diagrams

Synthetic Pathway for 8-Bromooctanoic Acid Derivatives

The following DOT code generates a flowchart visualizing the two primary synthetic applications of 8-

Bromooctanoic acid as described in the protocols.
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Diagram 1: Synthetic pathways for 8-Bromooctanoic acid derivatives.

Polymer Functionalization Workflow

While specific details for poly(biphenylene alkylene) polymers are unavailable, this generic DOT code

illustrates a potential polymer modification workflow using 8-Bromooctanoic acid as a functionalization

agent.
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Diagram 2: Conceptual polymer functionalization workflow.

Safety and Handling

8-Bromooctanoic acid is classified as a dangerous good and requires careful handling [3]. It causes severe

skin burns and eye damage [1]. Personal protective equipment (PPE) including eyesields, faceshields, and

gloves is essential. Use type P3 (EN 143) respirator cartridges when there is a risk of aerosol formation [1].

For transportation, it is classified as a combustible corrosive hazardous material (Storage Class Code 8A)

[1].

Supplier Information and Pricing

Table 2: Commercial availability of 8-Bromooctanoic acid

Supplier Catalog Number Quantity Price (USD) Lead Time

Sigma-Aldrich 257583 Not specified Not specified Not specified

Santa Cruz Biotechnology sc-207197 10 g $290.00 Not specified

Santa Cruz Biotechnology sc-207197A 50 g $540.00 Not specified

Santa Cruz Biotechnology sc-207197B 100 g $800.00 Not specified

Shandong Ranhang Chemical Not specified Not specified Not specified Not specified

Conclusion

8-Bromooctanoic acid is a valuable bifunctional reagent for chemical synthesis. While its documented

applications include preparing biochemical intermediates and conjugating oligonucleotides [1], its potential
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in polymer chemistry—particularly for modifying poly(biphenylene alkylene)s—remains an area for further

research. The provided protocols and visualization tools offer a foundation for exploring these applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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